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Solvent Systems and Key Parameters

The table below summarizes key quantitative data and suggested solvent systems for FTN recrystallization.

Parameter

Details/Specification

Source | Context

Molecular Weight
Melting Point

Solubility (DMSO)

Solubility (Ethanol)

Solubility (Water)

Reported
Recrystallization
Solvent

518.41 g/mol

Not explicitly stated in search results

> 100 mg/mL (192.90 mM) [1]; 104

mg/mL (200.61 mM) [2]

2 mg/mL (3.85 mM) [2]

Insoluble [2]

Ethanol (volume(tric)fraction 95%) [3]

[1] [2]

Useful for preparing a
concentrated solution before
adding anti-solvent.

A good candidate for a
recrystallization solvent.

Can be used as an anti-solvent in
a solvent pair system.

Directly from a patent on FTN
synthesis.
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Parameter Details/Specification Source | Context

Suggested Solvent Ethyl acetate/Hexane; Common pairs in organic

Pairs Methanol/Dichloromethane; chemistry; require experimental
Water/Ethanol [4] validation for FTN.

Experimental Protocol for Recrystallization

Based on general recrystallization principles [4] and the specific use of ethanol for FTN [3], you can follow

this detailed methodology.

Selecting and Testing a Solvent

Before proceeding, conduct a quick test to confirm ethanol is a suitable solvent.

e Procedure: Place ~50 mg of impure FTN in a test tube. Add 0.5 mL of room-temperature ethanol
and swirl.

¢ Observation A (Too Soluble): If the solid dissolves completely at room temperature, ethanol is not a
good solvent.

e Observation B (Promising): If it does not fully dissolve, heat the tube in a water bath until the
solvent boils and add boiling ethanol dropwise until the solid just dissolves.

¢ Criteria for a Good Solvent: The compound should have high solubility when hot and low
solubility when cold. Ethanol is indicated as a good solvent for FTN [3].

Dissolving the Impure FTN

e Equipment: Use an Erlenmeyer flask (e.g., 50-125 mL) rather than a beaker to slow solvent
evaporation.

¢ Heating: Place the solvent (95% ethanol [3]) in a separate flask with boiling chips or a stir bar. Heat
to boiling on a hotplate.

¢ Dissolution: Add a small portion of hot solvent to the flask containing the impure FTN. Swirl and
keep it on the hotplate. Continue adding hot solvent in small portions until all the solid just
dissolves. Avoid adding excess solvent.
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Hot Filtration (Optional)

e Purpose: To remove insoluble, non-impurity debris.

e Procedure: If an undissolved solid remains after adding a reasonable amount of hot solvent, perform
a hot filtration. Use a fluted filter paper in a stemless funnel and a 10-20% excess of hot solvent to
account for evaporation and crystallization in the funnel.

Crystallization

e Cooling: Set the flask on an insulated surface (like a paper towel on the benchtop) and cover it
lightly. Let it cool undisturbed to room temperature.
¢ Inducing Crystallization: If no crystals form, you can:
o Scratch the inside of the flask with a glass rod.
o Add atiny "seed" crystal of pure FTN.
¢ Ice Bath: Once crystals form at room temperature, place the flask in an ice bath for 30-60 minutes to
maximize yield.

Isolating and Drying the Crystals

e Vacuum Filtration: Use a Bichner or Hirsch funnel. Wet the filter paper with a small amount of
fresh, cold ethanol.

e Washing: Transfer the crystals to the funnel. Rinse them with a small amount of cold ethanol to
dissolve any surface impurities.

e Drying: Draw air through the crystals for several minutes. For final drying, leave them in a desiccator
or in a vacuum oven.
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Troubleshooting Common Issues

¢ No Crystals Forming: The solution may be undersaturated. Reheat and evaporate some solvent,
then cool again. Re-attempt to seed the solution.

¢ Oil Formation Instead of Crystals: The compound may be cooling too quickly. Re-melt the oil and
allow it to cool more slowly. Ensure the solvent's boiling point is below the compound's melting point
[4].

¢ Low Recovery Yield: The solution is likely too dilute. Concentrate the mother liquor and perform a
second crop of crystallization. Note that some loss is inherent to the process [4].

e Crystals Appear Impure: The cooling or crystallization may have been too fast, trapping impurities.
Dissolve the crystals and repeat the recrystallization process, ensuring slow cooling.

Important Considerations for Professionals

o Purity of Starting Material: The recrystallization technique works best when removing small
amounts of impurities. Pre-purify crude FTN using methods like column chromatography if it is highly
impure [3] [4].

¢ Solvent Pair Systems: If a single solvent like ethanol does not yield good results, consider a solvent
pair. The first solvent (e.g., DMSO) should dissolve FTN readily, while the second (e.g., water) must
be miscible with the first but have low solubility for FTN [4] [2].

e Compound Stability: Be aware that FTN is the nitrate salt of a free base. The patent mentions
converting the nitrate salt back to its free base (fenticonazole) for column chromatography before
regenerating the nitrate salt, indicating a potential sensitivity in the salt-forming step [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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